molecular formula C7H7N3O4 B3176210 2-[(5-nitropyridin-2-yl)amino]acetic Acid CAS No. 98279-88-0

2-[(5-nitropyridin-2-yl)amino]acetic Acid

Cat. No. B3176210
CAS RN: 98279-88-0
M. Wt: 197.15 g/mol
InChI Key: UTQIRUGUSNPZPE-UHFFFAOYSA-N
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Description

2-[(5-nitropyridin-2-yl)amino]acetic Acid is a chemical compound with the molecular formula C7H7N3O4 and a molecular weight of 197.15 g/mol . It is a derivative of pyridine, which is a basic heterocyclic organic compound .


Molecular Structure Analysis

The InChI code for 2-[(5-nitropyridin-2-yl)amino]acetic Acid is 1S/C7H7N3O4/c11-6(12)4-9-7-5(10(13)14)2-1-3-8-7/h1-3H,4H2,(H,8,9)(H,11,12) . This indicates the presence of a pyridine ring, an amino group, and an acetic acid group in the molecule.

Scientific Research Applications

Anticancer Potential

The compound 2-[(5-nitropyridin-2-yl)amino]acetic acid and its derivatives have been explored for their potential anticancer properties. A study involving the synthesis of pyrido[4,3-b][1,4]oxazines and pyrido[4,3-b][1,4]thiazines, which are derived from a similar nitropyridine structure, showed effects on the proliferation and mitotic index of cultured L1210 cells and survival rates in mice with P388 leukemia. This suggests that modifications of the nitropyridine structure could yield compounds with significant anticancer activity (Temple et al., 1983).

Energetic Materials

Research into energetic materials has involved the synthesis of 2-[(5-nitroiminotetrazol-1-yl)acetic acid], a compound structurally related to 2-[(5-nitropyridin-2-yl)amino]acetic acid. These materials, comprising nitroiminotetrazolate salts, were characterized for their spectroscopic properties, crystal structure, and potential as energetic compounds due to their calculated heats of formation and detonation properties. This highlights the versatility of nitropyridine derivatives in the development of advanced materials (Young‐Hyuk Joo et al., 2012).

Crystal Engineering

The crystal engineering of noncentrosymmetric structures has utilized 2-amino-5-nitropyridine, a closely related compound, demonstrating the utility of nitropyridine derivatives in designing materials with specific optical properties. The research focused on forming noncentrosymmetric crystals for applications in non-linear optics, underlining the potential of such compounds in advanced optical materials development (Fur et al., 1996).

Synthesis of Amino- and Azaoxindole Derivatives

In the domain of organic synthesis, 2-[(5-nitropyridin-2-yl)amino]acetic acid derivatives have been employed in the facile synthesis of amino- and azaoxindole derivatives. This demonstrates the compound's role as a precursor in synthesizing complex heterocyclic structures, which are of significant interest in pharmaceutical chemistry and material science (Tzvetkov & Müller, 2012).

Glycoconjugate Synthesis

2-[(5-Nitropyridin-2-yl)amino]acetic acid derivatives have also been investigated for their application in synthesizing glycoconjugates, which are potential inhibitors of glycosyltransferases. This research exemplifies the compound's utility in bioconjugate chemistry, facilitating the development of novel biochemical tools and therapeutic agents (Komor et al., 2012).

properties

IUPAC Name

2-[(5-nitropyridin-2-yl)amino]acetic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H7N3O4/c11-7(12)4-9-6-2-1-5(3-8-6)10(13)14/h1-3H,4H2,(H,8,9)(H,11,12)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UTQIRUGUSNPZPE-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=NC=C1[N+](=O)[O-])NCC(=O)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H7N3O4
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID901303943
Record name Glycine, N-(5-nitro-2-pyridyl)-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID901303943
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

197.15 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

98279-88-0
Record name Glycine, N-(5-nitro-2-pyridyl)-
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=98279-88-0
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name Glycine, N-(5-nitro-2-pyridyl)-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID901303943
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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